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Compound of Interest

Compound Name: Lanthanum decanoate

Cat. No.: B15349845

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lanthanum decanoate, with the molecular formula CsoHs7LaOs, is a lanthanum salt of
decanoic acid. As a member of the lanthanide carboxylate family, it possesses unique chemical
and physical properties that make it a compound of interest for various applications, ranging
from materials science to potential therapeutic interventions. This technical guide provides a
comprehensive overview of lanthanum decanoate, including its synthesis, physicochemical
properties, and potential mechanisms of action, with a focus on its relevance to research and
drug development.

Physicochemical Properties

Lanthanum decanoate is a coordination complex formed between the trivalent lanthanum ion
(La3*) and three decanoate anions. The long alkyl chains of the decanoate ligands impart
significant lipophilicity to the molecule.
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Property Value Reference
Molecular Formula CsoHs7La0Ose

Molecular Weight 652.68 g/mol

CAS Number 62654-13-1

Lanthanum(3+) decanoate,

Synonyms Trisdecanoic acid lanthanum
salt
Appearance White powder

Solubili Insoluble in water, soluble in
olubility _
nonpolar organic solvents

Synthesis and Experimental Protocols

The synthesis of lanthanum decanoate can be achieved through various methods, including
precipitation and microwave-assisted synthesis.

Microwave-Assisted Synthesis of Lanthanum Decanoate
Nanoparticles

This method has been reported for the facile synthesis of lanthanide decanoate nanoparticles.
Experimental Protocol:

e Precursor Preparation: A solution of lanthanum(lll) nitrate hexahydrate (La(NOs)3-6H20) is
prepared in a mixture of ethanol and deionized water.

e Reaction Mixture: Decanoic acid is added to the lanthanum nitrate solution. The molar ratio
of lanthanum to decanoic acid is typically 1:3.

o Microwave Irradiation: The reaction mixture is subjected to microwave irradiation. The power
and duration of irradiation are critical parameters to control the size and morphology of the
resulting nanoparticles.
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 Purification: The resulting precipitate of lanthanum decanoate is collected by centrifugation,
washed multiple times with ethanol and water to remove unreacted precursors, and then
dried under vacuum.

Characterization:

e Transmission Electron Microscopy (TEM): To determine the size, shape, and morphology of
the nanopatrticles.

o Powder X-ray Diffraction (PXRD): To confirm the crystalline structure of the lanthanum
decanoate.

 Differential Scanning Calorimetry (DSC): To study the thermal properties, including phase
transitions.

General Precipitation Method for Lanthanum
Carboxylates

A more general method for synthesizing lanthanum carboxylates involves the reaction of a
soluble lanthanum salt with a carboxylate salt.

Experimental Protocol:

o Solution Preparation: An agueous solution of lanthanum(lll) chloride (LaCls) or lanthanum(lIl)
nitrate (La(NOs)s3) is prepared. A separate solution of sodium decanoate is prepared in water
or a suitable solvent.

o Precipitation: The lanthanum salt solution is slowly added to the sodium decanoate solution
with constant stirring. A white precipitate of lanthanum decanoate will form immediately.

 Purification: The precipitate is collected by filtration, washed thoroughly with deionized water
to remove sodium salts and other impurities, and then dried in a desiccator or under vacuum.

Potential Applications in Research and Drug
Development
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The unique properties of lanthanum and its compounds have led to their investigation in
various biomedical applications. Lanthanum compounds are being explored for their potential
in drug delivery systems and as therapeutic agents themselves.

Drug Delivery Vehicle

The lipophilic nature of lanthanum decanoate makes it a candidate for the formulation of lipid-
based drug delivery systems, such as solid lipid nanoparticles (SLNs) or nanostructured lipid
carriers (NLCs). These systems can encapsulate hydrophobic drugs, improve their solubility
and bioavailability, and provide controlled release.

Therapeutic Potential: Targeting Calcium Signaling
Pathways

Lanthanum ions (La3*) are known to be potent blockers of various calcium channels.[1] Due to
their similar ionic radius and charge density to Ca?*, La3* ions can compete with calcium for
binding sites on these channels, thereby inhibiting calcium influx.[1] This property is of
significant interest in drug development for conditions where aberrant calcium signaling is
implicated.

Furthermore, lanthanum ions have been shown to be agonists of the calcium-sensing receptor
(CaSR), a G-protein coupled receptor that plays a crucial role in regulating systemic calcium
homeostasis.[2]

Proposed Mechanism of Action and Signaling
Pathway

While specific studies on the signaling pathways of lanthanum decanoate are limited, a logical
hypothesis can be formulated based on the known biological activities of lanthanum ions. Upon
administration, lanthanum decanoate would be expected to dissociate, releasing La3* ions,
which can then interact with cellular signaling components.

A proposed mechanism of action involves the modulation of intracellular calcium levels through
the blockade of plasma membrane calcium channels and interaction with the calcium-sensing
receptor.
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Proposed signaling pathway of Lanthanum Decanoate.

Experimental Workflow for Investigating
Therapeutic Potential

For drug development professionals, a logical workflow to investigate the therapeutic potential

of lanthanum decanoate would involve a series of in vitro and in vivo studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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